Cas no 30830-26-3 (3-ethoxycyclobutan-1-one)

• Product Name: 3-ethoxycyclobutan-1-one
• CAS No: 30830-26-3
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 4645111
• PubChem ID: 12563868
• Update Time: 2025-05-20

3-ethoxycyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-ethoxycyclobutanone
• 3-ethoxycyclobutan-1-one

• Inchi： 1S/C6H10O2/c1-2-8-6-3-5(7)4-6/h6H,2-4H2,1H3
• InChI Key： LVHZHHKPKYYHKS-UHFFFAOYSA-N
• SMILES： C1(=O)CC(OCC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-ethoxycyclobutan-1-one

Recent Advances in the Study of 3-Ethoxycyclobutan-1-one (CAS: 30830-26-3) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 3-ethoxycyclobutan-1-one (CAS: 30830-26-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the versatility of 3-ethoxycyclobutan-1-one as a key intermediate in the synthesis of various bioactive molecules. Its cyclobutanone core, functionalized with an ethoxy group, offers a valuable scaffold for the development of novel pharmaceuticals. Researchers have successfully employed this compound in the synthesis of potential antiviral and anticancer agents, leveraging its reactivity to introduce diverse functional groups.

One notable study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-ethoxycyclobutan-1-one derivatives as inhibitors of specific viral proteases. The research team utilized computational modeling and high-throughput screening to identify lead compounds with promising activity against viral targets. The results indicated that modifications to the ethoxy group could significantly enhance binding affinity and selectivity.

In addition to its antiviral potential, 3-ethoxycyclobutan-1-one has shown promise in oncology research. A recent preclinical study investigated its role as a precursor for the synthesis of cyclobutane-containing anticancer agents. The study reported that certain derivatives exhibited potent cytotoxicity against a panel of cancer cell lines, with minimal effects on normal cells, suggesting a favorable therapeutic index.

The synthetic accessibility of 3-ethoxycyclobutan-1-one has also been a focus of recent research. Advances in catalytic methods have enabled more efficient and sustainable routes to its production. For instance, a team of chemists developed a novel asymmetric synthesis approach using chiral catalysts, achieving high enantioselectivity and yield. This breakthrough has important implications for the production of enantiomerically pure pharmaceuticals derived from this scaffold.

From a mechanistic perspective, studies have begun to elucidate the molecular interactions of 3-ethoxycyclobutan-1-one derivatives with biological targets. Structural biology techniques, including X-ray crystallography and cryo-EM, have provided insights into the binding modes of these compounds with enzymes and receptors. These findings are guiding the rational design of more potent and selective drug candidates.

Looking ahead, researchers are exploring the potential of 3-ethoxycyclobutan-1-one in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. Preliminary data suggest that its derivatives may modulate key pathways involved in these conditions, opening new avenues for drug development. Furthermore, the compound's compatibility with various drug delivery systems is being investigated to enhance its pharmacokinetic properties.

In conclusion, 3-ethoxycyclobutan-1-one (CAS: 30830-26-3) represents a versatile and promising scaffold in modern medicinal chemistry. The recent advancements in its synthesis, biological evaluation, and mechanistic understanding underscore its potential as a valuable tool for drug discovery. Continued research in this area is expected to yield novel therapeutic agents with improved efficacy and safety profiles.